Cas no 858117-69-8 (Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-)

• Product Name: Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
• CAS No: 858117-69-8
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 663260
• PubChem ID: 11402895
• Update Time: 2025-04-19

Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)phenyl-
• (4-nitro-1H-pyrrolo[2,3-b]pyridin-3-yl)-phenylmethanone
• SCHEMBL878818
• 858117-69-8
• DTXSID60464826

• Inchi： 1S/C14H9N3O3/c18-13(9-4-2-1-3-5-9)10-8-16-14-12(10)11(17(19)20)6-7-15-14/h1-8H,(H,15,16)
• InChI Key： CIUQRALHSQKXJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CNC2C1=C(C=CN=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.06439116g/mol
• Monoisotopic Mass: 267.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.6Ų